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Compound of Interest

4-methoxypiperidine
Compound Name:
Hydrochloride

cat. No.: B1313357

Technical Guide: 4-Methoxypiperidine
Hydrochloride

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides comprehensive information on the physicochemical properties
and synthesis of 4-methoxypiperidine hydrochloride, a key intermediate in the development
of various pharmaceutical agents.

Core Physicochemical Data

4-Methoxypiperidine hydrochloride is a white to off-white solid chemical compound.[1] It
serves as a versatile building block in medicinal chemistry, particularly in the synthesis of
analgesics and antidepressants.[1] Its hydrochloride salt form enhances solubility and
bioavailability, making it a valuable component in drug formulation.[1]

The key quantitative data for 4-methoxypiperidine hydrochloride are summarized in the
table below for easy reference and comparison.

© 2025 BenchChem. All rights reserved. 1/4 Tech Support


https://www.benchchem.com/product/b1313357?utm_src=pdf-interest
https://www.benchchem.com/product/b1313357?utm_src=pdf-body
https://www.benchchem.com/product/b1313357?utm_src=pdf-body
https://www.chemimpex.com/products/20310
https://www.chemimpex.com/products/20310
https://www.chemimpex.com/products/20310
https://www.benchchem.com/product/b1313357?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1313357?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Foundational & Exploratory

Check Availability & Pricing

Property Value Source
Molecular Formula CeH13NO-HCI [1112]
CeH14CINO [3114]

Molecular Weight 151.64 g/mol [1]
151.63 g/mol [21[3][5]

CAS Number 4045-25-4 [1][2]
Appearance Off-white to light yellow solid [1]
Purity > 98% (by NMR) [1]

Storage Conditions

0-8 °C

[1]

Synthesis Protocol

A common method for the synthesis of 4-methoxypiperidine hydrochloride involves the

deprotection of a protected piperidine derivative. The following protocol is a representative

example.

Step 1: Deprotection of 1-Boc-4-methoxypiperidine

o To a stirred solution of 1-Boc-4-methoxypiperidine (1 equivalent) in 1,4-dioxane, add a 4M

solution of hydrogen chloride (HCI) in 1,4-dioxane (excess) at 0°C.

e Maintain the reaction mixture at 0°C and continue stirring for 2 hours.

o After 2 hours, allow the reaction to warm to room temperature (23°C).

» Evaporate the organic solvent under reduced pressure.

e Wash the resulting residue with dry diethyl ether.

e Dry the solid product under vacuum to yield 4-methoxypiperidine hydrochloride.

Analytical Characterization
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The identity and purity of the synthesized 4-methoxypiperidine hydrochloride can be
confirmed using various analytical techniques, with Nuclear Magnetic Resonance (NMR)
spectroscopy being a primary method.[1]

Logical Workflow for Synthesis

The following diagram illustrates the key steps in the synthesis of 4-methoxypiperidine
hydrochloride from its Boc-protected precursor.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [4-methoxypiperidine hydrochloride molecular weight
and formula]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1313357#4-methoxypiperidine-hydrochloride-
molecular-weight-and-formula]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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